1-Benzyl-3-(1-propionyl-1,2,3,4-tetrahydroquinolin-6-yl)urea

• IUPAC Name: 1-benzyl-3-(1-propanoyl-3,4-dihydro-2H-quinolin-6-yl)urea
• InChI: InChI=1S/C20H23N3O2/c1-2-19(24)23-12-6-9-16-13-17(10-11-18(16)23)22-20(25)21-14-15-7-4-3-5-8-15/h3-5,7-8,10-11,13H,2,6,9,12,14H2,1H3,(H2,21,22,25)
• InChI Key: TUJTXUJWZRUZCA-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1CCCC2=C1C=CC(=C2)NC(=O)NCC3=CC=CC=C3
• Molecular Formula: C20H23N3O2
• Molecular Weight: 337.4 g/mol
• CAS No.: 1203034-33-6

Description

1-Benzyl-3-(1-propionyl-1,2,3,4-tetrahydroquinolin-6-yl)urea is a useful research compound. Its molecular formula is C20H23N3O2 and its molecular weight is 337.423. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolism and Disposition Studies

The study on the disposition and metabolism of [14C]SB-649868, an orexin 1 and 2 receptor antagonist, provides insight into the metabolic pathways, including the identification of primary and minor metabolites, and the elimination process of drug-related materials in humans (Renzulli et al., 2011). Understanding the metabolic fate of "1-Benzyl-3-(1-propionyl-1,2,3,4-tetrahydroquinolin-6-yl)urea" could follow a similar investigative process, focusing on its metabolism, bioavailability, and excretion.

Environmental and Occupational ExposureResearch on the urinary concentrations of environmental phenols and their exposure sources in pregnant women highlights the importance of assessing environmental and occupational exposure to chemicals (Mortensen et al., 2014). This approach can be applied to study potential environmental sources and human exposure routes of "this compound."

Biomonitoring and Toxicological Assessment

The evaluation of occupational exposure to benzene by urinalysis demonstrates the use of biomarkers to monitor exposure levels and potential health risks (Ghittori et al., 1995). Similar methodologies could be used for "this compound" to evaluate its toxicological profile and human exposure through biomonitoring.

Disease Management and Therapeutic Applications

A study on propionic acidemia, a rare hereditary disease, and its management through peritoneal dialysis and sodium benzoate therapy showcases the application of chemical compounds in treating metabolic disorders (Hsu et al., 1990). Research into "this compound" could explore its potential therapeutic applications based on its chemical structure and biological activity.

Mechanism of Action

Target of Action

It is known that tetrahydropyridines (thps), a class of compounds to which this compound belongs, have been found to possess biologically active properties .

Mode of Action

It is known that thps have sparked notable interest due to their auspicious heterocyclic moiety .

Biochemical Pathways

Thps have been found to possess biologically active properties, suggesting they may interact with various biochemical pathways .

Result of Action

Thps have been found to possess biologically active properties, suggesting they may have various effects at the molecular and cellular level .

Biochemical Analysis

Biochemical Properties

Compounds with similar structures, such as 1,2,3,4-tetrahydroisoquinoline analogs, have been found to exert diverse biological activities against various infective pathogens and neurodegenerative disorders

Cellular Effects

Related compounds have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is likely that the compound exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

Information on the compound’s stability, degradation, and long-term effects on cellular function observed in in vitro or in vivo studies is currently lacking .

Dosage Effects in Animal Models

Related compounds have been shown to have varying effects at different dosages .

Metabolic Pathways

Related compounds have been shown to interact with various enzymes and cofactors, and to have effects on metabolic flux or metabolite levels .

Transport and Distribution

Related compounds have been shown to interact with various transporters or binding proteins, and to have effects on localization or accumulation .

Subcellular Localization

Related compounds have been shown to be directed to specific compartments or organelles .